Cas no 3598-66-1 (3-(2,6-Dichlorophenoxy)-1-propyne)

• Product Name: 3-(2,6-Dichlorophenoxy)-1-propyne
• CAS No: 3598-66-1
• MF: C₉H₆Cl₂O
• MW: 201.049340724945
• MDL: MFCD00052717
• CID: 84812
• PubChem ID: 2776880
• Update Time: 2025-10-15

3-(2,6-Dichlorophenoxy)-1-propyne Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenoxy)-1-propyne
• 1,3-Dichloro-2-(prop-2-ynyloxy)benzene
• 1,3-dichloro-2-prop-2-ynoxybenzene
• 31401,3-Dichloro-2-(prop-2-ynyloxy)benzene
• (2,6-Dichlorphenyl)-propargylether
• 1,3-dichloro-2-prop-2-ynyloxybenzene
• HMS549L19
• 3-(2,6-Dichlorophenoxy)-1-propyne, AldrichCPR
• MFCD00052717
• A918548
• CS-0316074
• 3-(2,6-dichlorophenoxy)prop-1-yne
• SCHEMBL186344
• 1,3-dichloro-2-(prop-2-yn-1-yloxy)benzene
• FT-0613517
• DivK1c_001653
• CCG-244102
• AS-9109
• Maybridge1_002901
• CD 06185
• CDS1_000613
• 2,6-dichlorophenyl prop-2-yn-1-yl ether
• 3598-66-1
• AKOS008950299
• DTXSID10380284
• 1,3-Dichloro-2-[(prop-2-yn-1-yl)oxy]benzene
• DB-004491

• MDL： MFCD00052717
• Inchi： 1S/C9H6Cl2O/c1-2-6-12-9-7(10)4-3-5-8(9)11/h1,3-5H,6H2
• InChI Key： HCGOBPUSIBTNRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1OCC#C)Cl
• BRN： 2091839

Computed Properties

• Exact Mass: 199.98000
• Monoisotopic Mass: 199.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.304
• Melting Point: 40-42°C
• Boiling Point: 272.9°Cat760mmHg
• Flash Point: 114.1°C
• Refractive Index: 1.559
• PSA: 9.23000
• LogP: 3.00540
• Solubility: Uncertain

3-(2,6-Dichlorophenoxy)-1-propyne Security Information

• Hazard Category Code： 36
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(2,6-Dichlorophenoxy)-1-propyne

Professional Introduction to Compound with CAS No. 3598-66-1 and Product Name: 3-(2,6-Dichlorophenoxy)-1-propyne

The compound with the CAS number 3598-66-1 and the product name 3-(2,6-Dichlorophenoxy)-1-propyne represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, has garnered attention due to its potential applications in various biochemical pathways and drug development processes. The presence of both dichlorophenyl and propynyl functional groups in its molecular structure suggests a versatile reactivity that could be exploited for synthetic chemistry and medicinal applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of aromatic heterocycles and their derivatives in the development of novel therapeutic agents. The 2,6-dichlorophenoxy moiety in 3-(2,6-Dichlorophenoxy)-1-propyne is particularly noteworthy, as it introduces a strong electron-withdrawing effect that can modulate the reactivity of the molecule. This feature has been leveraged in the design of compounds targeting specific enzymatic pathways, particularly those involved in metabolic disorders and inflammatory responses.

In a study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological activity of various derivatives of 3-(2,6-Dichlorophenoxy)-1-propyne. The study demonstrated that modifications to the propynyl group could significantly alter the pharmacokinetic properties of the compound, leading to enhanced bioavailability and reduced toxicity. These findings are particularly relevant in the context of developing next-generation antiviral and anti-inflammatory drugs.

The structural motif of 3-(2,6-Dichlorophenoxy)-1-propyne also finds relevance in the field of agrochemicals. The dichlorophenyl ring is known to impart stability to organic molecules, making them suitable for long-term applications in crop protection chemicals. Researchers have been investigating how this stability can be translated into more effective and environmentally friendly pesticides. The propynyl group, on the other hand, offers a site for further functionalization, allowing for the creation of compounds with tailored biological activities.

One of the most exciting areas of research involving 3-(2,6-Dichlorophenoxy)-1-propyne is its potential as a building block for more complex molecules. The compound's ability to undergo cross-coupling reactions with other organic substrates makes it an invaluable intermediate in synthetic organic chemistry. These reactions have been utilized to construct intricate molecular frameworks that mimic natural products with potent biological activities. For instance, researchers have successfully incorporated this scaffold into molecules that exhibit inhibitory effects on enzymes implicated in cancer progression.

The synthesis of 3-(2,6-Dichlorophenoxy)-1-propyne itself is a testament to the ingenuity of modern synthetic chemistry. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic systems have allowed for more efficient routes to this compound. For example, palladium-catalyzed coupling reactions have enabled direct functionalization of the propynyl group without compromising regioselectivity.

In conclusion, 3-(2,6-Dichlorophenoxy)-1-propyne (CAS No. 3598-66-1) is a versatile compound with significant potential across multiple domains of chemical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery, agrochemical development, and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of pharmaceuticals and related industries.